Cas no 1803581-99-8 (2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride)

• Product Name: 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride
• CAS No: 1803581-99-8
• MDL: MFCD28246347
• CID: 4616022
• PubChem ID: 91662862
• Update Time: 2025-05-21

2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1h-Imidazol-2-Ylmethyl)-5-Methylaniline Hydrochloride
• 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride

• MDL： MFCD28246347

Additional information on 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride

Comprehensive Overview of 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride (CAS No. 1803581-99-8)

2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride (CAS No. 1803581-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazole and aniline moieties, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The structural features of 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride include a chloro-substituted aromatic ring and a methyl-imidazole side chain, which contribute to its reactivity and solubility profile. These attributes are critical for its role in heterocyclic chemistry, a field dominating modern organic synthesis. With the growing demand for small-molecule therapeutics, this compound’s relevance is further highlighted by its compatibility with high-throughput screening (HTS) platforms, a hot topic in AI-driven drug development.

In agrochemical applications, CAS No. 1803581-99-8 is studied for its potential as a plant growth regulator or pesticide intermediate. The chloro-aniline segment is known to interact with biological pathways in pests, a subject frequently searched in sustainable agriculture forums. As the industry shifts toward green chemistry, researchers are optimizing synthetic routes for this compound to minimize environmental impact—a key concern among stakeholders.

From a technical perspective, the hydrochloride salt form (2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride) enhances stability and bioavailability, addressing common challenges in API formulation. This aligns with frequent search queries about salt selection in pharma, a critical step in preclinical development. Analytical methods such as HPLC and NMR are routinely employed to validate its purity, ensuring compliance with GMP standards—another trending topic in quality control discussions.

The compound’s mechanism of action often involves hydrogen bonding and π-stacking interactions, making it a candidate for molecular docking studies. Computational chemists frequently explore such properties using AI-based predictive models, reflecting the intersection of chemistry and machine learning. Searches for QSAR studies related to imidazole derivatives further underscore its scientific relevance.

Supply chain transparency for CAS No. 1803581-99-8 is another focal point, as industries prioritize traceability and regulatory compliance. Suppliers often highlight its availability in research-grade quantities, catering to labs focused on hit-to-lead optimization. This addresses frequent queries about sourcing high-purity intermediates for early-stage R&D.

In summary, 2-chloro-N-(1H-imidazol-2-ylmethyl)-5-methylaniline hydrochloride represents a multifaceted compound bridging gaps between academia and industry. Its applications span from drug design to crop protection, resonating with current interests in sustainable innovation and computational chemistry. As research evolves, this compound is poised to remain a subject of cutting-edge investigations.